Cas no 51484-40-3 ([1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-)

• Product Name: [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-
• CAS No: 51484-40-3
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 370442
• PubChem ID: 100472
• Update Time: 2025-07-17

[1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-
• 2-(4-phenylphenyl)-N-pyridin-2-ylacetamide
• 2-Biphenylyl-N-pyridylacetamide
• Acetamide,2-biphenylyl-N-pyridyl
• Difenax
• Difenpiramide
• Diphenpyramide
• Pyridyl-biphenylyl-acetamide
• Z-876
• DIFENPIRAMIDE [MART.]
• DIFENPIRAMIDE [MI]
• Acetamide, 2-biphenylyl-N-pyridyl-
• MLS001193371
• 5-22-08-00334 (Beilstein Handbook Reference)
• 2-(4-phenylphenyl)-N-(2-pyridinyl)acetamide
• SR-01000070907-1
• Z60744762
• NCGC00246121-01
• DB13371
• (1,1'-Biphenyl)-4-acetamide, N-2-pyridinyl- (9CI)
• UNII-Q6U5F6E1QL
• cid_100472
• 2-(biphenyl-4-yl)-N-(pyridin-2-yl)acetamide
• E76975
• DIFENPIRAMIDE [WHO-DD]
• BDBM97007
• BS-52016
• N-Pyridin-2-yl(1,1'-biphenyl)-4-acetamide
• 2-(4-phenylphenyl)-N-pyridin-2-yl-ethanamide
• HY-17482
• HMS2896J21
• CS-0009218
• Z 876
• SCHEMBL23833
• CHEBI:76130
• DTXSID10199459
• 2-(4-phenylphenyl)-N-(2-pyridyl)acetamide
• CHEMBL1489662
• EN300-6492991
• Q6U5F6E1QL
• NS00032288
• Q5275253
• SR-01000070907
• BRN 0483768
• NSC305337
• AKOS030533441
• C17720
• 2-{[1,1'-biphenyl]-4-yl}-N-(pyridin-2-yl)acetamide
• (1,1'-Biphenyl)-4-acetamide, N-2-pyridinyl-
• 2-([1,1'-biphenyl]-4-yl)-N-(pyridin-2-yl)acetamide
• NSC-305337
• N-PYRIDIN-2-YL[1,1'-BIPHENYL]-4-ACETAMIDE
• NSC 305337
• MFCD00869423
• N-2-Pyridinyl-(1,1'-biphenyl)-4-acetamide
• 51484-40-3
• EINECS 257-235-9
• SMR000592700
• BRD-K96206066-001-07-9
• 2-((1,1'-biphenyl)-4-yl)-N-(pyridin-2-yl)acetamide
• DIFENPIRAMIDE (MART.)
• DTXCID90121950
• N-pyridin-2-yl [1,1'-biphenyl ]-4-acetamide
• DB-266558
• alpha-pyridylbiphenylacetamide
• PWHROYKAGRUWDQ-UHFFFAOYSA-N
• (1,1'-Biphenyl)-4-acetamide, N-2-pyridinyl-(9CI)

• Inchi： 1S/C19H16N2O/c22-19(21-18-8-4-5-13-20-18)14-15-9-11-17(12-10-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,20,21,22)
• InChI Key： PWHROYKAGRUWDQ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)C1C=CC=CC=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 122-124°
• PSA: 41.99000
• LogP: 4.00280

[1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- Security Information

• Signal Word：Warning
• Toxicity：LD50 in male mice, rats (mg/kg): 2590, 2075 orally; 1421, 1396 i.p. (Caliari)
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-

Recent Advances in the Study of [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- (CAS: 51484-40-3)

The compound [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- (CAS: 51484-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. The research team employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. These findings suggest that [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- could serve as a promising lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- has also been investigated for its potential role in oncology. A recent study in the European Journal of Pharmacology reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic regulators. The researchers utilized flow cytometry and Western blotting techniques to confirm the compound's ability to trigger programmed cell death in vitro. These results highlight the compound's potential as a chemotherapeutic agent, although further in vivo studies are required to validate these findings.

The synthesis and optimization of [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- have also been a focal point of recent research. A study published in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly reduced the number of synthetic steps compared to traditional methods. This advancement not only enhances the scalability of the compound's production but also opens new avenues for structural modifications to improve its pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl-. Pharmacokinetic studies have revealed that the compound exhibits limited oral bioavailability, which could hinder its therapeutic efficacy. To address this issue, researchers are exploring various formulation strategies, including nanoparticle-based delivery systems and prodrug approaches. Preliminary results from these studies are encouraging, but more extensive preclinical testing is needed to ensure the safety and efficacy of these formulations.

In conclusion, [1,1'-Biphenyl]-4-acetamide,N-2-pyridinyl- (CAS: 51484-40-3) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. The latest research underscores its potential as a versatile pharmacophore, while also highlighting the need for continued optimization and validation. Future studies should focus on overcoming the current limitations in bioavailability and conducting rigorous in vivo evaluations to pave the way for clinical trials.